2-(4-chlorophenyl)sulfonyl-3,4-dihydro-1H-isoquinoline-3-carboxylic Acid
Overview
Description
2-(4-chlorophenyl)sulfonyl-3,4-dihydro-1H-isoquinoline-3-carboxylic acid is a member of isoquinolines.
Scientific Research Applications
Synthesis and Chemical Properties
Synthesis of Novel Amino Acid Derivatives : A study describes the synthesis of 3,4-methano-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid and its derivatives, showcasing a method to create doubly constrained nonproteinogenic amino acid derivatives (Czombos et al., 2000).
Development of Antiobesity Compounds : Research focusing on diaryl dihydropyrazole-3-carboxamides, related structurally to 2-(4-chlorophenyl)sulfonyl derivatives, demonstrates their potential in appetite suppression and body weight reduction in animal models, indicating their application in obesity treatment (Srivastava et al., 2007).
Chemical Structure Analysis : Studies provide insights into the molecular structure of derivatives, emphasizing the importance of steric effects and intramolecular interactions, which are crucial for understanding chemical reactivity and designing new compounds (Ohba et al., 2012).
Microwave-Accelerated Amination : A method for the microwave-accelerated amination of 1-chloroisoquinolines, demonstrating an efficient way to synthesize new isoquinoline derivatives, signifies advancements in synthetic chemistry (Prabakaran et al., 2010).
Biological Activities and Applications
Antiviral Activity : Some derivatives of 2-(4-chlorophenyl)sulfonyl compounds have been shown to possess antiviral activities. This suggests potential applications in developing new treatments for viral infections (Chen et al., 2010).
Free-Radical Scavenging : Certain derivatives exhibit significant free-radical scavenging activity. This property is valuable in the development of therapeutics for diseases related to oxidative stress (Solecka et al., 2014).
Mechanism of Action
Target of Action
It is classified as an isoquinoline , a class of compounds known to interact with various biological targets.
Mode of Action
Isoquinolines, in general, are known to interact with their targets in a variety of ways, often involving the formation of covalent bonds or intermolecular interactions .
Biochemical Pathways
Isoquinolines are known to be involved in a wide range of biological processes, suggesting that this compound may also interact with multiple biochemical pathways .
Result of Action
Isoquinolines are known to exhibit a wide range of biological activities, suggesting that this compound may also have diverse effects at the molecular and cellular levels .
Properties
IUPAC Name |
2-(4-chlorophenyl)sulfonyl-3,4-dihydro-1H-isoquinoline-3-carboxylic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14ClNO4S/c17-13-5-7-14(8-6-13)23(21,22)18-10-12-4-2-1-3-11(12)9-15(18)16(19)20/h1-8,15H,9-10H2,(H,19,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MWFNHAUXOMDUFH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(N(CC2=CC=CC=C21)S(=O)(=O)C3=CC=C(C=C3)Cl)C(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14ClNO4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
351.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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